Cas no 42062-05-5 (4-Phenyl-3-isocoumarinic acid)

• Product Name: 4-Phenyl-3-isocoumarinic acid
• CAS No: 42062-05-5
• MF: C₁₆H₉NaO₄
• MW: 288.230035543442
• CID: 2636790
• PubChem ID: 23684571
• Update Time: 2025-04-21

4-Phenyl-3-isocoumarinic acid Chemical and Physical Properties

Names and Identifiers

• sodium,1-oxo-4-phenylisochromene-3-carboxylate
• sodium;1-oxo-4-phenylisochromene-3-carboxylate
• DTXSID50194908
• 42062-05-5
• 4-Phenyl-3-isocoumarinic acid
• DTXCID50117399
• 1H-2-Benzopyran-3-carboxylic acid, 1-oxo-4-phenyl-, sodium salt

• Inchi： 1S/C16H10O4.Na/c17-15(18)14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16(19)20-14;/h1-9H,(H,17,18);/q;+1/p-1
• InChI Key： GPOMUWDGOJHHLJ-UHFFFAOYSA-M
• SMILES： [Na+].O1C(C2C=CC=CC=2C(=C1C(=O)[O-])C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 288.03985305Da
• Monoisotopic Mass: 288.03985305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų